2-(1-(3-chlorophenyl)-4-methyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: 2-[1-(3-chlorophenyl)-4-methyl-7-oxopyrazolo[3,4-d]pyridazin-6-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C18H15ClN6O3/c1-10-6-15(23-28-10)21-16(26)9-24-18(27)17-14(11(2)22-24)8-20-25(17)13-5-3-4-12(19)7-13/h3-8H,9H2,1-2H3,(H,21,23,26)
• InChI Key: XGFMNGQRHIBQBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CN2C(=O)C3=C(C=NN3C4=CC(=CC=C4)Cl)C(=N2)C
• Molecular Formula: C18H15ClN6O3
• Molecular Weight: 398.8 g/mol

Description

2-(1-(3-chlorophenyl)-4-methyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C18H15ClN6O3 and its molecular weight is 398.81. The purity is usually 95%.
BenchChem offers high-quality 2-(1-(3-chlorophenyl)-4-methyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-(5-methylisoxazol-3-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1-(3-chlorophenyl)-4-methyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-(5-methylisoxazol-3-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

• Research has demonstrated the synthesis of pyrazole-acetamide derivatives and their application in creating coordination complexes with significant antioxidant activity. This includes the development of novel Co(II) and Cu(II) coordination complexes (Chkirate et al., 2019).

Oxidation Reactivity Channels

• Another study explored the chemical oxidation of acetamide compounds, providing insights into their reactivity and potential applications in various fields (Pailloux et al., 2007).

Anticancer and Antimicrobial Agents

• The synthesis of heterocyclic compounds, including acetamide analogs, has been investigated for their potential as anticancer and antimicrobial agents. This research highlights the therapeutic possibilities of these compounds (Katariya et al., 2021).

Antitumor Evaluation

• A study on the antitumor activity of certain N-substituted-2-amino-1,3,4-thiadiazoles, including acetamide derivatives, demonstrated promising results, indicating their potential in cancer treatment (Hamama et al., 2013).

Photochemical and Thermochemical Modeling

• Research has also been conducted on the photochemical and thermochemical properties of acetamide analogs, assessing their potential use in dye-sensitized solar cells (DSSCs) and as photosensitizers (Mary et al., 2020).

Nonlinear Optical Properties

• Investigations into the nonlinear optical properties of organic crystals, including acetamides, have revealed their potential applications in photonic devices like optical switches and modulators (Castro et al., 2017).